molecular formula C10H14N2 B13265251 (3S)-1-phenylpyrrolidin-3-amine

(3S)-1-phenylpyrrolidin-3-amine

Cat. No.: B13265251
M. Wt: 162.23 g/mol
InChI Key: SFMJIPNTKASYFH-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S)-1-Phenylpyrrolidin-3-amine is a chiral amine featuring a pyrrolidine ring substituted with a phenyl group at the 1-position and an amine group at the 3-position. Its stereochemistry (S-configuration) is critical for biological activity, as enantiomers often exhibit distinct pharmacological profiles.

  • Molecular Formula: C₁₀H₁₄N₂
  • Molecular Weight: 162.24 g/mol (free base) .
  • CAS Number: 18471-41-5 (free base); 1909294-50-3 (dihydrochloride salt) .

The compound is typically synthesized via multi-step reactions involving reductive amination or substitution protocols, as seen in analogous pyrrolidine derivatives .

Properties

Molecular Formula

C10H14N2

Molecular Weight

162.23 g/mol

IUPAC Name

(3S)-1-phenylpyrrolidin-3-amine

InChI

InChI=1S/C10H14N2/c11-9-6-7-12(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,11H2/t9-/m0/s1

InChI Key

SFMJIPNTKASYFH-VIFPVBQESA-N

Isomeric SMILES

C1CN(C[C@H]1N)C2=CC=CC=C2

Canonical SMILES

C1CN(CC1N)C2=CC=CC=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-1-phenylpyrrolidin-3-amine typically involves the following steps:

    Starting Material: The synthesis often begins with commercially available pyrrolidine.

    N-Phenylation: The pyrrolidine is subjected to N-phenylation using phenyl halides (e.g., bromobenzene) in the presence of a base such as sodium hydride or potassium carbonate.

    Chiral Resolution: The racemic mixture of 1-phenylpyrrolidin-3-amine is resolved into its enantiomers using chiral resolution techniques, such as crystallization with chiral acids or chromatography on chiral stationary phases.

Industrial Production Methods

In an industrial setting, the production of (3S)-1-phenylpyrrolidin-3-amine may involve:

    Large-Scale Synthesis: Utilizing continuous flow reactors to enhance reaction efficiency and yield.

    Automated Resolution: Employing automated systems for chiral resolution to ensure high purity and enantiomeric excess.

Chemical Reactions Analysis

Types of Reactions

(3S)-1-phenylpyrrolidin-3-amine undergoes various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: The compound can be reduced to form secondary amines using reducing agents such as lithium aluminum hydride.

    Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an alkaline medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products

    Oxidation: Formation of imines or nitriles.

    Reduction: Formation of secondary amines.

    Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

(3S)-1-phenylpyrrolidin-3-amine has several scientific research applications:

    Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

    Biology: Investigated for its potential as a ligand in asymmetric catalysis.

    Medicine: Explored for its pharmacological properties, including potential use as a precursor in the synthesis of pharmaceutical compounds.

    Industry: Utilized in the production of fine chemicals and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (3S)-1-phenylpyrrolidin-3-amine involves its interaction with specific molecular targets:

    Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

    Pathways Involved: It can influence biochemical pathways by acting as an agonist or antagonist, depending on the target.

Comparison with Similar Compounds

Substituted Pyrrolidin-3-amine Derivatives

Compound Name Substituent(s) Molecular Formula Molecular Weight (g/mol) Key Features CAS Number References
(3S)-1-Phenylpyrrolidin-3-amine Phenyl at 1-position C₁₀H₁₄N₂ 162.24 Chiral center (S-configuration); explored for neurological applications 18471-41-5
1-Cyclopropylpyrrolidin-3-amine Cyclopropyl at 1-position C₇H₁₄N₂ 126.20 Smaller ring substituent; increased rigidity 936221-78-2
(3S)-1-(2-Chloro-3-fluorobenzyl)pyrrolidin-3-amine Halogenated benzyl group C₁₁H₁₄ClFN₂ 228.69 Enhanced electronic effects; potential metabolic stability Not provided
(S)-1-(Cyclohexylmethyl)pyrrolidin-3-amine Cyclohexylmethyl group C₁₁H₂₂N₂ 182.31 Lipophilic substituent; may improve blood-brain barrier penetration 457097-91-5

Key Observations :

  • Phenyl vs. Cyclopropyl : The phenyl group in (3S)-1-phenylpyrrolidin-3-amine enables π-π interactions in biological targets, whereas the cyclopropyl substituent in 1-cyclopropylpyrrolidin-3-amine introduces steric constraints .

Pharmacological Activity

  • (3S)-1-Phenylpyrrolidin-3-amine : In Series 3 of alaninamide derivatives, replacing piperazine with pyrrolidin-3-amine improved antiseizure activity, suggesting the pyrrolidine ring's optimal size and flexibility for target engagement .
  • Piperazine vs. Pyrrolidine : Piperazine derivatives (e.g., Compound 21 in ) showed reduced potency compared to pyrrolidin-3-amine analogs, highlighting the importance of ring size and amine positioning .

Physicochemical Properties

  • Solubility : The dihydrochloride salt of (3S)-1-phenylpyrrolidin-3-amine (CAS 1909294-50-3) exhibits higher aqueous solubility than the free base, facilitating formulation for preclinical studies .
  • Stability : Derivatives like (3S)-1-(phenylsulfonyl)pyrrolidin-3-amine (C₁₀H₁₄N₂O₂S) may have reduced solubility due to the sulfonyl group but increased stability against oxidation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.